tetrahydropyranyloxy-21-norergost-24-en-20-one
tetrahydropyranyloxy-21-norergost-24-en-20-one
Brand Name:
Vulcanchem
CAS No.:
138780-09-3
VCID:
VC0165998
InChI:
InChI=1S/C32H52O3/c1-21(2)22(3)9-14-29(33)28-13-12-26-25-11-10-23-20-24(35-30-8-6-7-19-34-30)15-17-31(23,4)27(25)16-18-32(26,28)5/h23-28,30H,6-20H2,1-5H3/t23-,24-,25-,26-,27-,28+,30?,31-,32-/m0/s1
SMILES:
CC(=C(C)CCC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC5CCCCO5)C)C)C
Molecular Formula:
C32H52O3
Molecular Weight:
484.8 g/mol
tetrahydropyranyloxy-21-norergost-24-en-20-one
CAS No.: 138780-09-3
Main Products
VCID: VC0165998
Molecular Formula: C32H52O3
Molecular Weight: 484.8 g/mol
CAS No. | 138780-09-3 |
---|---|
Product Name | tetrahydropyranyloxy-21-norergost-24-en-20-one |
Molecular Formula | C32H52O3 |
Molecular Weight | 484.8 g/mol |
IUPAC Name | 1-[(3S,5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-(oxan-2-yloxy)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-4,5-dimethylhex-4-en-1-one |
Standard InChI | InChI=1S/C32H52O3/c1-21(2)22(3)9-14-29(33)28-13-12-26-25-11-10-23-20-24(35-30-8-6-7-19-34-30)15-17-31(23,4)27(25)16-18-32(26,28)5/h23-28,30H,6-20H2,1-5H3/t23-,24-,25-,26-,27-,28+,30?,31-,32-/m0/s1 |
Standard InChIKey | PDQVGMBTBSWHHS-MMJHSARJSA-N |
Isomeric SMILES | CC(=C(C)CCC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@@H](C4)OC5CCCCO5)C)C)C |
SMILES | CC(=C(C)CCC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC5CCCCO5)C)C)C |
Canonical SMILES | CC(=C(C)CCC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC5CCCCO5)C)C)C |
Synonyms | 3 beta-tetrahydropyranyloxy-21-nor-5 alpha-ergost-24-en-20-one tetrahydropyranyloxy-21-norergost-24-en-20-one THP-ergostenone |
PubChem Compound | 132177 |
Last Modified | Nov 11 2021 |
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